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Compound of Interest

Compound Name: 3-ethyloxolane-3-carboxylic acid
CAS No.: 1158760-27-0
Cat. No.: B6153638
Get Quote
. J

Executive Safety Profile

Compound: 3-Ethyloxolane-3-carboxylic acid (Also known as 3-ethyltetrahydrofuran-3-

carboxylic acid) Formula: C

H
O

Primary Hazards: Skin/Eye Irritant, Respiratory Irritant, Combustible, Potential Peroxide
Former.

Immediate Action Directive: Do NOT dispose of this compound down the drain. Despite its
carboxylic acid functionality, the cyclic ether (oxolane) moiety classifies it as a solvent-
contaminated organic waste requiring specific segregation from strong oxidizers and bases.

Technical Hazard Analysis (E-E-A-T)

To determine the correct disposal path, we must analyze the molecule's functional groups. This
compound is bifunctional, presenting a unique disposal challenge that standard "acid waste"
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protocols may overlook.

A. The Oxolane (Tetrahydrofuran) Ring: Peroxide Risk

e Mechanism: The oxolane ring contains hydrogens at the

-position (carbons 2 and 5) relative to the ether oxygen. These sites are susceptible to
radical abstraction by atmospheric oxygen, leading to the formation of hydroperoxides.

o Operational Implication: Unlike simple aliphatic acids, this compound must be managed as a
Class B Peroxide Former (concentration hazard).

» Disposal Pre-check: Before disposal, check the container date. If the container is >12
months old or shows crystal formation around the cap, do not attempt to open or neutralize
it. Contact EHS immediately for remote opening/stabilization.

B. The Carboxylic Acid Group: Corrosivity & Compatibility

e Mechanism: The carboxylic acid group at the 3-position provides acidity (pKa

4.5-5.0).

o Operational Implication: It will react exothermically with bases. While neutralization is
chemically possible, it generates heat that can volatilize the ether component, increasing
inhalation risks.

Waste Stream Segregation Logic

Effective disposal begins with proper segregation.[1] Mixing this compound with incompatible
waste streams is the most common cause of laboratory accidents involving this class of
chemicals.

Compatibility Matrix:
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Stream Status Rationale

Risk of catalyzing ether
cleavage or

Acid Waste (Inorganic) ) INCOMPATIBLE polymerization; generally
organicl/inorganic acids
are separated.

Exothermic neutralization; heat
Base Waste © INCOMPATIBLE generation may flash off
organic vapors.

High risk of peroxide

Oxidizing Waste ) DANGEROUS _ _
detonation or fire.

| Organic Solvents (Non-Hal) | COMPATIBLE | Preferred Stream. Segregate with non-
halogenated organics. |

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of 3-ethyloxolane-3-

carboxylic acid.
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Figure 1: Decision tree for the safe segregation and disposal of oxolane derivatives.

Detailed Disposal Protocols
Protocol A: Standard Laboratory Waste (Preferred)

This is the standard operating procedure for routine disposal of reaction byproducts or expired

(but stable) chemicals.

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid
metal containers due to the acidic nature of the compound.
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» Labeling: Affix a hazardous waste label with the following identifiers:
o Chemical Name: 3-Ethyloxolane-3-carboxylic acid[2][3][4]
o Hazards: Irritant, Combustible.
o Constituents: If in solution, list the solvent (e.g., "5% in Dichloromethane™).

» Bulking: Pour into the Non-Halogenated Organic waste drum (unless dissolved in a
halogenated solvent, then use the Halogenated stream).

o Critical Note: Ensure the waste drum pH is not highly basic (pH > 10) to prevent rapid heat
evolution.

Protocol B: Spill Cleanup (Emergency)

If a spill occurs, immediate containment is required to prevent respiratory exposure.

o PPE: Nitrile gloves, safety goggles, and a lab coat. If the spill is >100mL and outside a fume
hood, use a half-mask respirator with organic vapor cartridges.

o Containment: Circle the spill with an inert absorbent (vermiculite or spill pillows). Do not use
paper towels as the primary absorbent for large spills (flammability risk).

o Neutralization (Optional but Recommended for Safety):
o Sprinkle Sodium Carbonate (Na

CO
) or Sodium Bicarbonate powder over the spill.
o Observation: Wait for bubbling (CO

evolution) to cease. This confirms the acid has been neutralized.

o Collection: Scoop the resulting paste into a wide-mouth jar. Label as "Spill Debris: 3-
Ethyloxolane-3-carboxylic acid + Sodium Carbonate.”
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Protocol C: Bench-Scale Neutralization (For Treatment Permits Only)

Warning: Only perform this if your facility has an on-site elementary neutralization permit.
Otherwise, use Protocol A.

3. Titrate 4. Verity 5. Disposal
Check H (Aim for 6-8) Submit as Aqueous Waste
P (Do NOT Drain Dispose)

1. Dissolve 2. Chill -

. L i L P Add 5% NaOH slowly
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Y
Y

Click to download full resolution via product page

Figure 2: Workflow for the controlled neutralization of small quantities (<10g).

Physicochemical Data for Waste Profiles

When filling out waste manifests for external contractors, use the following data approximations
based on structural homologs (Oxetane-3-carboxylic acid/THF).

Property Value (Approximate) Relevance to Disposal

Solid (Low melting point) or

Physical State o Determines container type.
Liquid
- ) Miscible with aqueous waste
Water Solubility Moderate to High
streams.
Likely classified as
] ) Combustible (not Flammable)
Flash Point > 60°C (Estimated)
but treat as Flammable for
safety.
Corrosive; requires acid-
pKa ~4.5

resistant containers.

Classify by characteristic:
RCRA Code Not explicitly listed (P/U list) D001 (Ignitable) if liquid <60°C

FP, or general organic.

Regulatory Compliance & References
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RCRA Considerations: Under the Resource Conservation and Recovery Act (RCRA), 3-
ethyloxolane-3-carboxylic acid is not a P-listed or U-listed waste. However, the generator is
responsible for determining characteristics.

o Characteristic of Ignitability (D001): If the flash point is <60°C (140°F).

o Characteristic of Corrosivity (D002): If disposed of as an aqueous solution with pH

References:

» PubChem.3-ethyloxolane-3-carboxylic acid (Compound).[3][4] National Library of
Medicine. Available at: [Link]

e Occupational Safety and Health Administration (OSHA).Occupational Safety and Health
Standards: Toxic and Hazardous Substances (1910.1450). Available at: [Link]

e National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. Washington, DC: The National Academies Press. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6153638/docs#3-ethyloxolane-3-carboxylic-acid-
comprehensive-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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